![molecular formula C18H22N4O3 B10927582 Ethyl 7-(3-hydroxyphenyl)-2-isopropyl-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylate](/img/structure/B10927582.png)
Ethyl 7-(3-hydroxyphenyl)-2-isopropyl-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylate
Overview
Description
- Ethyl 7-(3-hydroxyphenyl)-2-isopropyl-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-A]pyrimidine-6-carboxylate is a heterocyclic compound with a complex structure.
- It belongs to the pyrimidine family, which plays a crucial role in various chemical, biological, and medicinal applications .
- The compound’s pharmacological and therapeutic roles make it an interesting subject for study.
Preparation Methods
- A notable method for synthesizing this compound involves using an environmentally friendly, dicationic molten salt based on Tropine as a catalyst.
- Under solvent-free conditions or in ethanol (EtOH) as a green solvent, the compound can be obtained with high yields (90–98%) within specific reaction times .
- The synthetic route and detailed reaction conditions are documented in the research paper .
Chemical Reactions Analysis
- The compound likely undergoes various reactions, including oxidation, reduction, and substitution.
- Common reagents and conditions depend on the specific reaction type, but further experimental data would be needed to provide precise details.
- Major products formed from these reactions would vary based on the reaction pathway.
Scientific Research Applications
- In chemistry, this compound could serve as a building block for designing new molecules or functional materials.
- In biology and medicine, it might exhibit interesting biological activities, such as enzyme inhibition or receptor binding.
- Its potential industrial applications could include drug development, agrochemicals, or materials science.
Mechanism of Action
- Unfortunately, specific information about the compound’s mechanism of action is not readily available in the provided sources.
- Further research would be necessary to elucidate its molecular targets and pathways.
Comparison with Similar Compounds
- While I don’t have direct information on similar compounds, it’s essential to compare this compound with related pyrimidines and triazolopyrimidines.
- Highlighting its uniqueness would involve exploring its structural features, reactivity, and potential applications.
Remember that this compound’s detailed investigation would require access to additional scientific literature and experimental data
Properties
Molecular Formula |
C18H22N4O3 |
|---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
ethyl 7-(3-hydroxyphenyl)-5-methyl-2-propan-2-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate |
InChI |
InChI=1S/C18H22N4O3/c1-5-25-17(24)14-11(4)19-18-20-16(10(2)3)21-22(18)15(14)12-7-6-8-13(23)9-12/h6-10,15,23H,5H2,1-4H3,(H,19,20,21) |
InChI Key |
GNMYGTRJUPMDHZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=C(NC2=NC(=NN2C1C3=CC(=CC=C3)O)C(C)C)C |
Origin of Product |
United States |
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